Scalable synthesis of CuSn bimetallic catalyst for selective CO2 electroreduction to CO over a wide potential range†
Chemical Communications Pub Date: 2022-12-26 DOI: 10.1039/D2CC05753K
Abstract
A scalable, and cost-effective method was employed to prepare self-supported CuSn bimetallic catalyst on carbon paper. The obtained CuSn catalyst demonstrates high faradaic efficiency of CO around or above 90% at a broad potential range from −0.7 to −1.8 V vs. reversible hydrogen electrode, greatly surpassing Cu or Sn counterparts.
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